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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870 Get Quote

An In-depth Technical Guide to Tributyl
Phosphate-d27
This technical guide provides a comprehensive overview of the molecular structure, formula,

and properties of Tributyl phosphate-d27, a deuterated analog of Tributyl phosphate. This

document is intended for researchers, scientists, and professionals in drug development and

analytical chemistry who utilize stable isotope-labeled compounds.

Molecular Structure and Formula
Tributyl phosphate-d27 is an organophosphorus compound where all 27 hydrogen atoms in

the three butyl groups of tributyl phosphate have been replaced with deuterium. This isotopic

labeling makes it a valuable tool in various analytical and research applications, particularly as

an internal standard for mass spectrometry-based quantification.

The molecular formula for Tributyl phosphate-d27 is C₁₂D₂₇O₄P.[1] The structure consists of a

central phosphate group bonded to three deuterated butoxy groups.
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Caption: 2D molecular structure of Tributyl phosphate-d27.

Quantitative Data
The physical and chemical properties of Tributyl phosphate-d27 are summarized in the table

below. Data for the non-deuterated form (Tributyl phosphate) is also provided for comparison.
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Property Tributyl phosphate-d27
Tributyl phosphate (for
comparison)

Molecular Formula C₁₂D₂₇O₄P[1] C₁₂H₂₇O₄P[2][3][4][5]

Molecular Weight 293.48 g/mol [1] 266.31 g/mol [2][3]

Appearance Liquid
Colorless to pale-yellow,

odorless liquid[3][5][6]

Isotopic Purity ≥98 atom % D N/A

Chemical Purity ≥98% (CP) ≥99%[7]

Density Not specified 0.979 g/mL at 25 °C[6]

Melting Point Not specified < -80 °C[5][7]

Boiling Point Not specified
177-178 °C at 27 Torr[5]; 180-

183 °C at 22 mmHg[6]

Flash Point 145 °C (closed cup) 146 °C[5][7]

Refractive Index Not specified 1.423-1.425[5]

Water Solubility Not specified 0.6 g/100 mL[5]

Solubility
Soluble in DMSO (≥ 100

mg/mL)[1]

Miscible with most organic

solvents

Experimental Protocols
The synthesis of Tributyl phosphate-d27 can be adapted from established methods for the

preparation of unlabeled Tributyl phosphate. A common method involves the reaction of

phosphoryl chloride with deuterated n-butanol.

Materials:

Phosphoryl chloride (POCl₃)

n-Butanol-d10 (CD₃CD₂CD₂CD₂OD)
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Anhydrous sodium acetate or other suitable base

Anhydrous solvent (e.g., diethyl ether or dichloromethane)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),

dissolve anhydrous sodium acetate in an excess of n-butanol-d10.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add phosphoryl chloride dropwise to the stirred solution. The rate of addition should

be controlled to maintain the reaction temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, the reaction mixture is filtered to remove the precipitated sodium chloride.

The filtrate is then subjected to vacuum distillation to remove the excess n-butanol-d10 and

the solvent.

The crude product is further purified by fractional distillation under reduced pressure to yield

pure Tributyl phosphate-d27.

This synthetic approach is based on the methods described for the synthesis of unlabeled

tributyl phosphate, which involve the direct esterification of butanol with phosphorus

oxychloride.[8][9]

Tributyl phosphate-d27 is an ideal internal standard for the quantification of Tributyl

phosphate in various matrices using techniques like GC-MS or LC-MS.[1]

Protocol for Sample Preparation and Analysis:
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Preparation of Standard Solutions: Prepare a stock solution of Tributyl phosphate-d27 in a

suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

From this stock solution, prepare a series of working internal standard solutions at lower

concentrations.

Sample Spiking: To each unknown sample, calibration standard, and quality control sample,

add a precise volume of the Tributyl phosphate-d27 internal standard working solution.

This ensures that each sample contains the same concentration of the internal standard.

Sample Extraction (if necessary): Depending on the sample matrix (e.g., environmental

water, biological fluids), a sample extraction step such as liquid-liquid extraction or solid-

phase extraction may be required to isolate the analyte and internal standard.

Instrumental Analysis: Analyze the prepared samples by GC-MS or LC-MS. The instrument

should be operated in a mode that allows for the detection and quantification of both the

unlabeled Tributyl phosphate and the deuterated internal standard (e.g., selected ion

monitoring in MS).

Quantification: The concentration of Tributyl phosphate in the unknown samples is

determined by calculating the ratio of the peak area of the analyte to the peak area of the

internal standard and comparing this ratio to a calibration curve generated from the

calibration standards. The use of a deuterated internal standard helps to correct for

variations in sample preparation, injection volume, and instrument response.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.echemi.com/products/pid_Seven4108-tributylphosphate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4187323.htm
https://parchem.com/chemical-supplier-distributor/tributyl-phosphate-002889
https://patents.google.com/patent/CN104211727A/en
https://patents.google.com/patent/CN104211727A/en
https://patents.google.com/patent/CN102040622A/en
https://patents.google.com/patent/CN102040622A/en
https://www.benchchem.com/product/b579870#tributyl-phosphate-d27-molecular-structure-and-formula
https://www.benchchem.com/product/b579870#tributyl-phosphate-d27-molecular-structure-and-formula
https://www.benchchem.com/product/b579870#tributyl-phosphate-d27-molecular-structure-and-formula
https://www.benchchem.com/product/b579870#tributyl-phosphate-d27-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b579870?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

